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Compound of Interest

Compound Name: Nonadecane

Cat. No.: B133392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety considerations for

the handling and use of nonadecane (C₁₉H₄₀). The information is compiled from safety data

sheets and standardized testing protocols to ensure a thorough understanding of its properties

and the necessary precautions for a safe laboratory environment.

Chemical and Physical Properties
Nonadecane is a straight-chain alkane with 19 carbon atoms. It is a white, waxy solid at room

temperature and is insoluble in water.[1] Key physical and chemical data are summarized

below.
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Property Value Source

Molecular Formula C₁₉H₄₀ [2][3]

Molecular Weight 268.52 g/mol [2][4]

Appearance White solid [5]

Melting Point 32-34 °C (89.6-93.2 °F) [2][6]

Boiling Point 330 °C (626 °F) [3][4][7]

Flash Point 168 °C (334.4 °F) (closed cup) [2][4][5]

Autoignition Temperature 230 °C (446 °F) [4][5]

Density 0.786 g/mL at 25 °C [7]

Vapor Density 9.27 (Air = 1) [4][7]

Solubility in Water Insoluble [1][8][9]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), nonadecane is generally not classified as a hazardous substance.[3][10] However,

some suppliers indicate that it may cause skin, eye, and respiratory irritation.[2][4][5] The

toxicological properties have not been fully investigated, and as with any chemical, it should be

handled with care.[4][5]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[4][5] Inhalation of fumes from the heated

product may require moving the affected person to fresh air.[10]

Skin Contact: May cause skin irritation.[4][5] However, some sources state it is not a skin

irritant.[9]

Eye Contact: May cause eye irritation.[4][5]

Ingestion: Ingestion of large amounts may cause nausea and vomiting.[10]
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Handling and Storage
Standard safe laboratory practices should be followed when handling nonadecane.

Handling:

Use in a well-ventilated area.[3][5]

Avoid contact with skin and eyes by wearing appropriate personal protective equipment.[2][5]

Minimize dust generation and accumulation.[2][5]

Keep away from heat, sparks, and open flames.[4]

Wash hands thoroughly after handling.[2][5]

Do not eat, drink, or smoke in areas where nonadecane is handled.[2]

Storage:

Store in a tightly closed container.[5][11]

Store in a cool, dry, and well-ventilated area.[5][9][11]

Keep away from incompatible materials such as strong oxidizing agents.[5][8][12]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment (PPE) are essential for minimizing

exposure.
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Control Recommendation Source

Engineering Controls

Use adequate general or local

exhaust ventilation to keep

airborne concentrations low.

Eyewash stations and safety

showers should be readily

available.

[2][5]

Eye/Face Protection

Wear chemical safety goggles

or glasses that comply with

OSHA's 29 CFR 1910.133 or

European Standard EN166.

[2][3][5]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[2][5]

Respiratory Protection

Respiratory protection is not

typically required under normal

use with adequate ventilation.

If dust is generated, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator may be necessary.

[3][5][11]

First Aid Measures
In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention if symptoms persist.

[2][5][11]

Skin Contact

Wash the affected area with

plenty of soap and water.

Remove contaminated

clothing. Seek medical

attention if irritation develops

or persists.

[2][5][11]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[2][5]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

medical attention immediately.

[2]

Fire and Explosion Hazard Data
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Property Value Source

Flammability
May be combustible at high

temperatures.
[4]

Flash Point 168 °C (334.4 °F) (closed cup) [2][4][5]

Autoignition Temperature 230 °C (446 °F) [4][5]

Suitable Extinguishing Media

Use water spray, dry chemical,

carbon dioxide, or alcohol-

resistant foam.

[2][3]

Hazardous Combustion

Products

Carbon monoxide and carbon

dioxide.
[5][10]

Fire-Fighting Procedures

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear.

[2][5][10]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment.[2][5] Avoid

generating dust.[3][5]

Environmental Precautions: Prevent entry into drains and waterways.[2][3]

Methods for Cleaning Up: For small spills, wipe up with a cloth. For larger spills, cover with

an inert absorbent material (e.g., sand, earth) and collect for disposal.[10] Vacuum or sweep

up the material and place it into a suitable disposal container.[5]

Toxicological and Ecotoxicological Information
Toxicological Information:

Acute Toxicity: No data is available for nonadecane.[3][13] It is not classified as an acutely

toxic substance.[10]

Skin Corrosion/Irritation: May cause skin irritation.[4][5] However, several sources state that

no data is available or that it is not classified as a skin irritant.[9][13]
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Serious Eye Damage/Irritation: May cause eye irritation.[4][5]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[3][12]

Aspiration Hazard: Aspiration into the lungs can produce severe lung damage.[6]

Ecotoxicological Information:

Nonadecane is not readily biodegradable and has the potential for bioaccumulation in

aquatic organisms.[9][10]

It is insoluble in water and will spread on the surface.[9][10]

It is not classified as hazardous to the aquatic environment.[10]

Experimental Protocols
The safety data for nonadecane is determined through standardized experimental protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD).

OECD Guideline 404: Acute Dermal Irritation/Corrosion
This guideline details the in vivo procedure for assessing the potential of a substance to cause

skin irritation or corrosion.

Principle: A single dose of the test substance is applied to the skin of an animal (typically an

albino rabbit) for a set duration, and the effects are observed and scored.[5]

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.[11]

Preparation: The fur on the animal's back is clipped approximately 24 hours before the test.

[14]
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Application: 0.5 g of the solid test substance is applied to a small area of the skin

(approximately 6 cm²) and covered with a gauze patch and semi-occlusive dressing.[3][11]

Exposure: The exposure duration is typically 4 hours.[11]

Observation: After exposure, the patch is removed, and the skin is observed for erythema

(redness) and edema (swelling) at 1, 24, 48, and 72 hours, and if necessary, for up to 14

days.[4][11]

Scoring: The reactions are scored on a scale of 0 (no effect) to 4 (severe effect).

Classification: The substance is classified as an irritant based on the mean scores for

erythema or edema.

OECD Guideline 439: In Vitro Skin Irritation:
Reconstructed Human Epidermis Test Method
This guideline provides an in vitro alternative to animal testing for skin irritation.

Principle: The test substance is applied to a reconstructed human epidermis (RhE) model, and

cell viability is measured to assess irritation potential.[15]

Methodology:

Tissue Model: A commercially available RhE model is used.

Application: The test substance is applied topically to the tissue surface.

Incubation: The tissues are incubated for a specific period (e.g., 60 minutes).[16]

Viability Assessment: After incubation and a post-exposure period, cell viability is determined

using a colorimetric assay, such as the MTT assay.[15][16]

Classification: A substance is identified as an irritant if the mean tissue viability is reduced

below 50% of the negative control.[15]
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Safe Handling Workflow for Nonadecane
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Caption: Workflow for the safe handling of nonadecane.
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OECD Guideline 404: Dermal Irritation Test Workflow

Preparation Phase

Test Execution

Observation & Scoring

Evaluation

Select Healthy
Young Adult Rabbits

Acclimatize Animals

Clip Fur from
Dorsal Area (24h prior)

Apply 0.5g of Nonadecane
to a ~6 cm² Area

Cover with Gauze Patch
and Semi-Occlusive Dressing

Expose for 4 Hours

Remove Patch and
Clean Skin

Observe at 1, 24, 48, 72 hours

Score Erythema (Redness)
and Edema (Swelling)

Continue Observation
up to 14 Days if Needed

Calculate Mean Scores

Classify Substance Based
on Mean Scores

Irritant

If score exceeds threshold

Non-Irritant

If score is below threshold

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b133392?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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